![molecular formula C25H33N3O2 B6074921 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane](/img/structure/B6074921.png)
1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane
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Overview
Description
1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane, also known as JNJ-5207852, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. This compound was first synthesized by Janssen Pharmaceutica, a subsidiary of Johnson & Johnson, and has been extensively studied for its mechanism of action and its effects on various biological systems.
Mechanism of Action
The mechanism of action of 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane involves the inhibition of HIF-1α, which is a transcription factor that regulates the expression of genes involved in cellular metabolism and angiogenesis. HIF-1α is overexpressed in a variety of cancers and is associated with tumor growth and metastasis. By inhibiting HIF-1α, this compound blocks the expression of genes involved in tumor growth and angiogenesis, thereby inhibiting the growth and spread of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in different biological systems. In cancer cells, this compound inhibits the expression of genes involved in tumor growth and angiogenesis, leading to the inhibition of cancer cell growth and metastasis. In inflammation, this compound reduces the production of inflammatory cytokines, leading to a reduction in inflammation. In neurological disorders, this compound enhances cognitive function and reduces the symptoms of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane in lab experiments include its high potency and specificity for HIF-1α inhibition, its ability to inhibit tumor growth and angiogenesis, and its potential therapeutic applications in cancer, inflammation, and neurological disorders. However, the limitations of using this compound in lab experiments include its complex synthesis process, its potential toxicity, and its limited availability.
Future Directions
There are several future directions for research on 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane. One area of research is the development of more efficient and cost-effective synthesis methods for this compound, which would enable wider use of this compound in scientific research. Another area of research is the identification of new therapeutic applications for this compound, particularly in areas such as cardiovascular disease and metabolic disorders. Additionally, further research is needed to determine the long-term safety and efficacy of this compound in humans, which would be necessary for its eventual clinical use.
Synthesis Methods
The synthesis of 1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane involves a multi-step process that begins with the reaction of 1-(2-pyridinylmethyl)-4-piperidinol with 2-chlorobenzoyl chloride to form the intermediate 1-(2-pyridinylmethyl)-4-(2-chlorobenzoyl)piperidine. This intermediate is then reacted with 4-aminobenzoic acid to form the final product, this compound. The synthesis of this compound is a complex process that requires a high degree of chemical expertise and specialized equipment.
Scientific Research Applications
1-(2-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)azocane has been extensively studied for its potential therapeutic applications in a variety of areas, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of tumor cells by blocking the activity of a protein called HIF-1α, which is involved in the regulation of cellular metabolism and angiogenesis. In inflammation research, this compound has been shown to reduce the production of inflammatory cytokines, which are involved in the immune response. In neurological research, this compound has been shown to enhance cognitive function and reduce the symptoms of Alzheimer's disease.
Properties
IUPAC Name |
azocan-1-yl-[2-[1-(pyridin-2-ylmethyl)piperidin-4-yl]oxyphenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O2/c29-25(28-16-8-2-1-3-9-17-28)23-11-4-5-12-24(23)30-22-13-18-27(19-14-22)20-21-10-6-7-15-26-21/h4-7,10-12,15,22H,1-3,8-9,13-14,16-20H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFAWRKUNLYQOGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CCC1)C(=O)C2=CC=CC=C2OC3CCN(CC3)CC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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